1-Cyclohexyl-2-(methylamino)ethan-1-one
Description
Properties
Molecular Formula |
C9H17NO |
|---|---|
Molecular Weight |
155.24 g/mol |
IUPAC Name |
1-cyclohexyl-2-(methylamino)ethanone |
InChI |
InChI=1S/C9H17NO/c1-10-7-9(11)8-5-3-2-4-6-8/h8,10H,2-7H2,1H3 |
InChI Key |
BQLANLLRXQBGIZ-UHFFFAOYSA-N |
Canonical SMILES |
CNCC(=O)C1CCCCC1 |
Origin of Product |
United States |
Preparation Methods
Reductive Amination Approach
One common approach involves the reductive amination of cyclohexylacetone derivatives with methylamine. This method proceeds via the formation of an imine intermediate, which is subsequently reduced to yield the target amino ketone.
- Cyclohexylacetone is reacted with methylamine in the presence of a reducing agent such as sodium borohydride or hydrogen with a palladium catalyst.
- The reaction is carried out under inert atmosphere (argon or nitrogen) to prevent oxidation.
- After completion, the mixture is purified by column chromatography using silica gel and an eluent system such as ethyl acetate/petroleum ether.
Bromination and Nucleophilic Substitution Route
Another method involves the synthesis of 1-substituted-2-bromo-ethan-1-ones, which are then reacted with methylamine to introduce the amino group.
- Ethanone derivatives are brominated at the alpha-position using copper(II) bromide or bromine under controlled temperature conditions (0–15 °C).
- The resulting 2-bromo-ethan-1-one intermediates are then treated with methylamine, leading to nucleophilic substitution and formation of the amino ketone.
- This route requires careful control of reaction temperature and time to avoid side reactions and degradation.
Acylation of Amino Alcohols
A third approach involves the preparation of amino alcohol intermediates followed by acylation to form the ethanone structure.
- (1-Aminocyclohexyl)methanol is reacted with acetaldehyde and sodium borohydride to form (1-(ethylamino)cyclohexyl)methanol.
- This intermediate is then acylated with trimethylacetyl chloride in tetrahydrofuran (THF) at 0 °C in the presence of sodium hydride to yield the target compound or its derivatives.
- Purification is achieved through extraction and silica gel chromatography.
Comparative Data Table of Preparation Methods
| Method | Key Reagents & Conditions | Yield (%) | Advantages | Limitations |
|---|---|---|---|---|
| Reductive Amination | Cyclohexylacetone, methylamine, NaBH4 or Pd/H2, inert atmosphere, silica gel chromatography | 50–85 | Straightforward, mild conditions | Requires careful control of reduction |
| Bromination & Substitution | Ethanone, CuBr2 or Br2, methylamine, low temp (0–15 °C) | Moderate | Allows for diverse substitution | Sensitive to reaction conditions |
| Acylation of Amino Alcohols | (1-Aminocyclohexyl)methanol, acetaldehyde, NaBH4, trimethylacetyl chloride, NaH, THF | 60–85 | High specificity, good yields | Multi-step, requires strong bases |
Experimental Considerations
- All reactions are typically conducted under inert atmosphere (argon or nitrogen) to prevent oxidation and moisture interference.
- Anhydrous solvents such as tetrahydrofuran (THF), ethyl acetate, and petroleum ether are employed.
- Purification is commonly achieved by flash column chromatography on silica gel, using ethyl acetate/petroleum ether mixtures as eluents.
- Reaction temperatures are carefully controlled, often between 0 °C and room temperature, to optimize yield and purity.
- Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) are used to confirm product identity and purity.
Summary of Research Findings
- The reductive amination method is favored for its simplicity and relatively high yields.
- Bromination followed by nucleophilic substitution offers versatility but requires stringent temperature control.
- Acylation of amino alcohols provides a robust route with good yields but involves multiple steps and handling of reactive intermediates.
- Purification and characterization protocols are well-established, ensuring reproducibility and high purity of the final compound.
Chemical Reactions Analysis
Types of Reactions: 1-Cyclohexyl-2-(methylamino)ethan-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into alcohols or amines.
Substitution: The compound can undergo substitution reactions where the methylamino group is replaced by other functional groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Substitution reactions may involve reagents like halogens or alkylating agents.
Major Products Formed:
Oxidation: Formation of cyclohexyl ketones or carboxylic acids.
Reduction: Formation of cyclohexyl alcohols or amines.
Substitution: Formation of various substituted ethanones.
Scientific Research Applications
1-Cyclohexyl-2-(methylamino)ethan-1-one has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Studied for its potential effects on biological systems and its interactions with enzymes and receptors.
Medicine: Investigated for its potential therapeutic properties, including its use as a precursor for pharmaceutical compounds.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-Cyclohexyl-2-(methylamino)ethan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Structural Comparison
The following table summarizes key structural analogs of 1-cyclohexyl-2-(methylamino)ethan-1-one, focusing on substituents at the 2-position of the ethanone core:
Key Observations :
- Substituents like phenylsulfonyl improve stability in asymmetric catalysis by acting as directing groups , whereas methylamino may serve as a reactive site for further derivatization.
Implications for Target Compound :
- The target compound could theoretically be synthesized via nucleophilic substitution of 2-bromo-1-cyclohexylethan-1-one with methylamine, though yields may vary depending on amine nucleophilicity and reaction optimization.
- Reductive amination or ketone reduction (e.g., to 1-cyclohexyl-2-(methylamino)ethanol) might follow pathways similar to .
Reactivity and Functional Group Transformations
- Reduction: The ketone group in 1-cyclohexyl-2-(phenylthio)ethan-1-one is reduced to an alcohol using NaBH₄ (83% yield) .
- Catalytic Applications: Sulfonyl groups (e.g., -SO₂Ph) act as directing groups in asymmetric catalysis , while methylamino groups may participate in coordination chemistry or serve as ligands.
- Biological Interactions: Substitution with methylamino ethanol groups (as in ) reduced binding affinity in kinase inhibitors by disrupting key interactions . This suggests the methylamino group’s steric and electronic profile critically impacts bioactivity.
Physical and Spectroscopic Properties
- 1H NMR Data: For 1-cyclohexyl-2-(phenylsulfonyl)ethan-1-one, NMR signals (400 MHz, CDCl₃) include cyclohexyl protons at δ 1.2–1.8 ppm and aromatic protons at δ 7.5–8.0 ppm . The methylamino group in the target compound would likely exhibit a singlet near δ 2.2–2.5 ppm (N-CH₃) and a broad peak for NH (~δ 1.5–2.0 ppm).
- Solubility: Sulfonyl and thio analogs are lipophilic due to aromatic substituents, whereas methylamino may enhance water solubility via hydrogen bonding.
Biological Activity
1-Cyclohexyl-2-(methylamino)ethan-1-one, a compound belonging to the class of substituted cathinones, has garnered attention due to its psychoactive properties and potential therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant research findings.
- Molecular Formula : C11H15N
- Molecular Weight : 175.25 g/mol
- IUPAC Name : 1-Cyclohexyl-2-(methylamino)ethan-1-one
- CAS Number : 70944189
The biological activity of 1-Cyclohexyl-2-(methylamino)ethan-1-one primarily involves its interaction with monoamine transporters. It is believed to inhibit the reuptake of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the synaptic cleft. This mechanism is similar to that of other psychoactive substances, contributing to its stimulant effects.
Biological Activity
Research indicates that 1-Cyclohexyl-2-(methylamino)ethan-1-one exhibits various biological activities:
- Psychoactive Effects : As a stimulant, it can induce euphoria, increased energy, and heightened alertness.
- Antidepressant Potential : Preliminary studies suggest that compounds with similar mechanisms may exhibit antidepressant properties through modulation of serotonin levels.
- Neurotoxicity : Some studies have raised concerns about potential neurotoxic effects associated with prolonged use or high doses.
Case Study 1: Neuropharmacological Profile
A study published in Psychopharmacology evaluated the neuropharmacological effects of several substituted cathinones, including 1-Cyclohexyl-2-(methylamino)ethan-1-one. The findings indicated significant increases in locomotor activity in rodent models, suggesting stimulant-like properties comparable to amphetamines .
Case Study 2: Toxicological Assessment
Research conducted by the European Monitoring Centre for Drugs and Drug Addiction (EMCDDA) assessed the toxicological profile of new psychoactive substances (NPS), including this compound. It highlighted acute toxicity risks such as cardiovascular complications and potential for dependence .
Case Study 3: Comparative Analysis with Other Substituted Cathinones
A comparative study analyzed the binding affinities of various substituted cathinones at monoamine transporters. Results indicated that 1-Cyclohexyl-2-(methylamino)ethan-1-one had a higher affinity for the dopamine transporter compared to other derivatives, which may explain its pronounced stimulant effects .
Biological Activity Table
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
